Cas no 1607252-26-5 (tert-butyl N-({2-[(4-hydroxypiperidin-1-yl)methyl]phenyl}methyl)carbamate)

• Product Name: tert-butyl N-({2-[(4-hydroxypiperidin-1-yl)methyl]phenyl}methyl)carbamate
• CAS No: 1607252-26-5
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6072799
• PubChem ID: 84599047
• Update Time: 2025-06-13

tert-butyl N-({2-[(4-hydroxypiperidin-1-yl)methyl]phenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1607252-26-5
• tert-butyl N-[[2-[(4-hydroxypiperidin-1-yl)methyl]phenyl]methyl]carbamate
• AKOS016984758
• tert-butyl N-({2-[(4-hydroxypiperidin-1-yl)methyl]phenyl}methyl)carbamate
• Z1591913915
• EN300-7548808

• Inchi： 1S/C18H28N2O3/c1-18(2,3)23-17(22)19-12-14-6-4-5-7-15(14)13-20-10-8-16(21)9-11-20/h4-7,16,21H,8-13H2,1-3H3,(H,19,22)
• InChI Key： GDLZYNBRFQCKMZ-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC=CC=2CNC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-({2-[(4-hydroxypiperidin-1-yl)methyl]phenyl}methyl)carbamate

Professional Introduction to Compound with CAS No. 1607252-26-5 and Product Name: Tert-butyl N-({2-[(4-hydroxypiperidin-1-yl)methyl]phenyl}methyl)carbamate

The compound with CAS No. 1607252-26-5 and the product name Tert-butyl N-({2-[(4-hydroxypiperidin-1-yl)methyl]phenyl}methyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal research. The intricate arrangement of functional groups, including the tert-butyl carbamate moiety and the 4-hydroxypiperidin-1-ylmethylphenyl fragment, suggests a multifaceted chemical profile that could be leveraged for therapeutic purposes.

Recent studies have highlighted the importance of N-substituted carbamates in medicinal chemistry due to their versatility and efficacy as pharmacophores. The presence of the tert-butyl group in this compound not only enhances its lipophilicity but also provides stability against metabolic degradation, making it a promising candidate for further investigation. The 4-hydroxypiperidin-1-ylmethylphenyl part of the molecule introduces a hydrophilic component, which could contribute to improved solubility and bioavailability in biological systems.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in modulating biological pathways associated with neurological disorders. The hydroxypiperidine ring is a well-known scaffold in drug design, often employed in the development of compounds targeting central nervous system (CNS) disorders. Preliminary in vitro studies have indicated that derivatives of this class may exhibit neuroprotective properties, which could be harnessed for treating conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of Tert-butyl N-({2-[(4-hydroxypiperidin-1-yl)methyl]phenyl}methyl)carbamate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The integration of the 4-hydroxypiperidin-1-ylmethylphenyl moiety into the carbamate backbone necessitates precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the aromatic core, demonstrating the compound's synthetic complexity and the sophistication of current chemical methodologies.

From a pharmacological perspective, the dual functionality of this compound—combining lipophilic and hydrophilic characteristics—makes it an intriguing candidate for drug delivery systems. The tert-butyl carbamate group can serve as a site for prodrug conversion, potentially enhancing absorption and distribution within the body. Meanwhile, the hydroxypiperidine moiety may interact with specific biological targets, offering a mechanism for therapeutic action. This dual nature aligns with current trends in drug development, where multifunctional compounds are designed to address complex biological processes more effectively.

Current research is also delving into the structural optimization of this class of compounds to improve their pharmacokinetic profiles. By modifying substituents such as the tert-butyl group, scientists aim to fine-tune properties like metabolic stability and binding affinity. Computational modeling techniques are being employed alongside experimental approaches to predict how structural changes will influence biological activity. This interdisciplinary approach underscores the collaborative nature of modern pharmaceutical research, where insights from chemistry, biology, and computer science converge.

The potential applications of Tert-butyl N-({2-[(4-hydroxypiperidin-1-yl)methyl]phenyl}methyl)carbamate extend beyond CNS disorders. Its unique chemical composition suggests utility in other therapeutic areas, including anti-inflammatory and anticancer therapies. The hydroxypiperidine ring, for instance, has been implicated in interactions with enzymes involved in inflammation pathways, while the carbamate group may inhibit certain kinases relevant to cancer progression. These possibilities are being explored through targeted screening programs aimed at identifying novel drug candidates.

In conclusion, the compound with CAS No. 1607252-26-5, specifically named as Tert-butyl N-({2-[(4-hydroxypiperidin-1-yl)methyl]phenyl}methyl)carbamate, represents a compelling example of how intricate molecular design can yield compounds with significant therapeutic potential. Its complex structure, featuring both lipophilic and hydrophilic elements, positions it as a versatile tool for pharmaceutical innovation. As research continues to uncover new applications and refine synthetic methodologies, this compound exemplifies the dynamic progress occurring at the intersection of chemistry and medicine.